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Compound of Interest

Compound Name: EW-7195

Cat. No.: B8240650 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of EW-7195, a potent and selective ALK5 (TGFβR1) inhibitor. Adherence to these

procedures is critical for minimizing risks and maintaining a safe research environment.

Chemical and Safety Data Overview

A clear understanding of the chemical properties and associated hazards of EW-7195 is the

first step toward safe handling and disposal.

Identifier Value

Chemical Name

3-[[5-(6-Methylpyridin-2-yl)-4-([1,2,4]triazolo[1,5-

a]pyridin-6-yl)-1H-imidazol-2-

yl]methylamino]benzonitrile[1]

CAS Number 1352609-28-9[1][2]

Molecular Formula C23H18N8[1][2]

Molecular Weight 406.44 g/mol [1][2]

Appearance Crystalline solid, powder

Solubility Soluble in DMSO

Storage
Store at -20°C as a powder or at -80°C in

solvent.[1]
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Hazard Identification and GHS Classification

EW-7195 is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with the following hazards:

GHS Classification Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life[1]

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects[1]

Signal Word: Warning

Hazard Pictograms:

alt text

alt text

Proper Disposal Procedures
The primary directive for the disposal of EW-7195 is to "Dispose of contents/container to an

approved waste disposal plant"[1]. This ensures that the compound is handled by professionals

equipped to manage hazardous chemical waste and prevent environmental contamination.

Step-by-Step Disposal Protocol:

Waste Segregation:

Solid Waste: Collect unused or expired EW-7195 powder in a clearly labeled, sealed

container designated for solid chemical waste.

Liquid Waste: Collect solutions of EW-7195 (e.g., dissolved in DMSO) in a separate,

clearly labeled, and sealed container for liquid chemical waste. Do not mix with other

solvent waste unless compatible and permitted by your institution's waste management

guidelines.
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Contaminated Materials: Any materials that have come into contact with EW-7195, such

as pipette tips, gloves, and bench paper, should be considered contaminated. Place these

items in a designated, sealed waste bag or container for solid chemical waste.

Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name

("EW-7195"), the relevant hazard pictograms, and the date.

Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

This area should be well-ventilated and have secondary containment to prevent the

spread of material in case of a leak.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste. Follow their specific procedures for waste manifest

documentation and pickup.

Experimental Protocols and Safety
Handling Precautions:

Always handle EW-7195 in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols[1].

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Avoid direct contact with the skin and eyes[1].

Do not eat, drink, or smoke in areas where EW-7195 is handled or stored[1].

Wash hands thoroughly after handling the compound[1].

Accidental Release Measures:
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In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

the area is well-ventilated.

Containment: Prevent further leakage or spillage. Do not allow the material to enter drains or

watercourses[1].

Clean-up:

Solid Spills: Carefully sweep or scoop up the solid material, avoiding dust generation.

Place it in a labeled, sealed container for disposal.

Liquid Spills: Absorb the solution with an inert, non-combustible absorbent material such

as vermiculite, sand, or earth. Place the contaminated absorbent material into a labeled,

sealed container for disposal.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with a suitable solvent (e.g., alcohol), followed by soap and water. Collect all

decontamination materials for disposal as hazardous waste.

Signaling Pathway and Experimental Workflow
TGF-β Signaling Pathway Inhibition by EW-7195

EW-7195 is a selective inhibitor of the TGF-β type I receptor, ALK5. By inhibiting ALK5, EW-
7195 blocks the phosphorylation of Smad2 and Smad3, which in turn prevents their complex

formation with Smad4 and subsequent translocation into the nucleus to regulate gene

expression. This inhibition disrupts the TGF-β signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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